Cas no 322392-74-5 (Methyl 2-amino-2-cyclohexylacetate hydrochloride)

• Product Name: Methyl 2-amino-2-cyclohexylacetate hydrochloride
• CAS No: 322392-74-5
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 4646027
• PubChem ID: 22259438
• Update Time: 2025-08-04

Methyl 2-amino-2-cyclohexylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-cyclohexylacetate hydrochloride
• methyl 2-amino-2-cyclohexylacetate;hydrochloride
• L-Cyclohexylglycine methyl ester hydrochloride
• Methyl (R)-2-Amino-2-cyclohexylacetate Hydrochloride
• BCP07038
• SB18051
• VC30391
• Methyl alpha-amino-cyclohexaneacetate HCl
• SY018400
• SY033785
• methyl amino(cyclohexyl)acetate hydrochloride
• d-cyclohexylglycine methyl ester hydrochloride
• amino cyclohexylacetic acid methyl e
• Methyl a-amino-cyclohexaneacetate HCl
• AKOS025405037
• EN300-104976
• amino cyclohexylacetic acid methyl ester hydrochloride
• SCHEMBL954820
• F79032
• MFCD00797545
• CS-0210615
• 322392-74-5
• MFCD08275848
• ORJOGDRCFDWIIJ-UHFFFAOYSA-N
• methyl2-amino-2-cyclohexylacetatehydrochloride
• Methyl 2-amino-2-cyclohexylacetate hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c1-12-9(11)8(10)7-5-3-2-4-6-7;/h7-8H,2-6,10H2,1H3;1H
• InChI Key： ORJOGDRCFDWIIJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C1CCCCC1)N)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2-cyclohexylacetate hydrochloride

Recent Advances in the Study of Methyl 2-amino-2-cyclohexylacetate hydrochloride (CAS: 322392-74-5)

Methyl 2-amino-2-cyclohexylacetate hydrochloride (CAS: 322392-74-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often utilized as an intermediate in the synthesis of more complex molecules, has recently garnered attention due to its potential applications in drug development and medicinal chemistry. The following research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of Methyl 2-amino-2-cyclohexylacetate hydrochloride, aiming to improve its yield and purity for industrial-scale production. A 2023 study published in the *Journal of Medicinal Chemistry* detailed a novel synthetic route that employs catalytic hydrogenation under mild conditions, achieving a yield of over 85% with high enantiomeric purity. This advancement is particularly noteworthy as it addresses previous challenges related to scalability and cost-effectiveness.

In addition to synthetic improvements, researchers have explored the pharmacological potential of derivatives of Methyl 2-amino-2-cyclohexylacetate hydrochloride. A team at the University of Cambridge recently reported that certain derivatives exhibit promising activity as modulators of GABA receptors, which could have implications for the treatment of neurological disorders such as epilepsy and anxiety. These findings were published in *ACS Chemical Neuroscience* and highlight the compound's versatility as a scaffold for drug discovery.

Another area of interest is the compound's role in peptide synthesis. Methyl 2-amino-2-cyclohexylacetate hydrochloride serves as a protected amino acid derivative, facilitating the incorporation of cyclohexylalanine residues into peptide chains. A 2024 study in *Organic Letters* demonstrated its efficacy in solid-phase peptide synthesis (SPPS), where it was used to produce cyclic peptides with enhanced stability and bioavailability. This application is particularly relevant for the development of peptide-based therapeutics.

Despite these advancements, challenges remain in the characterization and handling of Methyl 2-amino-2-cyclohexylacetate hydrochloride. Its hygroscopic nature and sensitivity to light necessitate careful storage and handling protocols. Recent research has also emphasized the need for robust analytical methods, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to ensure the compound's quality and consistency in pharmaceutical applications.

In conclusion, Methyl 2-amino-2-cyclohexylacetate hydrochloride (CAS: 322392-74-5) continues to be a valuable compound in chemical biology and pharmaceutical research. Recent studies have expanded its synthetic accessibility, pharmacological potential, and utility in peptide synthesis, paving the way for future innovations. As research progresses, further exploration of its derivatives and applications is expected to yield even more significant breakthroughs in the field.